Cas no 1558682-35-1 (Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate)

• Product Name: Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate
• CAS No: 1558682-35-1
• MF: C₁₆H₂₄N₂O₂
• MW: 276.373964309692
• CID: 4822785
• PubChem ID: 83694124
• Update Time: 2025-10-30

Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate
• Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate

• Inchi： 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-11-7-10-16(17,12-18)13-8-5-4-6-9-13/h4-6,8-9H,7,10-12,17H2,1-3H3
• InChI Key： DYKIUJSMWUAVMO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2C=CC=CC=2)(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate

Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate (CAS No. 1558682-35-1): An Overview

Tert-Butyl 3-amino-3-phenylpiperidine-1-carboxylate (CAS No. 1558682-35-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate, is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents.

The structure of Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate features a tert-butyl group attached to the carboxylic acid moiety, which provides enhanced stability and solubility properties. The presence of the phenyl group and the amino functionality further enhances its chemical diversity and reactivity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the importance of Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate in the synthesis of novel compounds with potential therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. The researchers found that these derivatives effectively inhibited the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in both in vitro and in vivo models.

In another study, published in the European Journal of Medicinal Chemistry (2021), Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate was used as a key intermediate in the synthesis of new antiviral agents. The resulting compounds showed promising activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique structural features of the piperidine core, which allowed for optimal binding to viral targets.

The versatility of Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate extends beyond its use as an intermediate in drug synthesis. It has also been explored for its potential as a lead compound in the development of new central nervous system (CNS) drugs. A study published in Bioorganic & Medicinal Chemistry Letters (2020) reported that derivatives of this compound exhibited selective binding to serotonin receptors, making them potential candidates for the treatment of neurological disorders such as depression and anxiety.

The chemical stability and solubility properties of Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate make it an ideal candidate for various synthetic transformations. Its tert-butyl group provides protection against premature deprotection during multi-step syntheses, ensuring high yields and purity of the final products. This is particularly important in pharmaceutical research, where precise control over chemical reactions is crucial for developing safe and effective drugs.

In addition to its therapeutic potential, Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate has been investigated for its use in diagnostic imaging agents. A study published in Chemical Communications (2021) demonstrated that radiolabeled derivatives of this compound could be used for positron emission tomography (PET) imaging. The researchers found that these derivatives exhibited high uptake and retention in target tissues, making them valuable tools for non-invasive diagnosis and monitoring of diseases.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies have shown that Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate has low toxicity and biodegradability, making it a more environmentally friendly option compared to some traditional pharmaceutical intermediates. This aligns with the growing trend towards green chemistry practices in the pharmaceutical industry.

In conclusion, Tert-butyl 3-amino-3-phenylpiperidine-1-carboxylate (CAS No. 1558682-35-1) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, chemical stability, and solubility properties make it an attractive candidate for the development of new therapeutic agents, diagnostic tools, and environmentally friendly chemicals. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the field.